Cas no 875637-22-2 (Benzoic acid, 4-[5-(3-hydroxyphenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]-)

• Product Name: Benzoic acid, 4-[5-(3-hydroxyphenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]-
• CAS No: 875637-22-2
• MF: C₂₀H₁₄N₂O₃
• MW: 330.336764812469
• CID: 1906688
• PubChem ID: 59700129
• Update Time: 2025-04-21

Benzoic acid, 4-[5-(3-hydroxyphenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[5-(3-hydroxyphenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]-
• 4-[5-(3-hydroxyphenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]benzoic acid
• SCHEMBL8256634
• 875637-22-2
• DB-380424

• Inchi： 1S/C20H14N2O3/c23-16-3-1-2-14(8-16)15-9-17-18(11-22-19(17)21-10-15)12-4-6-13(7-5-12)20(24)25/h1-11,23H,(H,21,22)(H,24,25)
• InChI Key： MMDODHCWRZRKEA-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1=CN=C2C(=C1)C(=CN2)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 330.10044231Da
• Monoisotopic Mass: 330.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 86.2Ų